Cas no 77232-34-9 (Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-)

• Product Name: Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-
• CAS No: 77232-34-9
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 549210
• PubChem ID: 12703725
• Update Time: 2025-04-19

Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)-
• 4-(4,6-DIMETHOXYPYRIMIDIN-2-YL)BENZALDEHYDE
• 4-(4',6'-Dimethoxypyrimidin-2'-yl)benzaldehyd
• 4-(4,6-Dimethylpyrimidin-2-yl)benzaldehyde
• Benzaldehyde,4-(4,6-dimethoxy-2-pyrimidinyl)
• SCHEMBL11171304
• 77232-34-9
• DTXSID70507435

• Inchi： 1S/C13H12N2O3/c1-17-11-7-12(18-2)15-13(14-11)10-5-3-9(8-16)4-6-10/h3-8H,1-2H3
• InChI Key： KMQDXUYQLUHTJT-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC(C2C=CC(C=O)=CC=2)=N1)OC

Computed Properties

• Exact Mass: 244.08500
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• PSA: 61.31000
• LogP: 1.97330